Cas no 823191-68-0 (1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-)

823191-68-0 structure
Product name:1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-
1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl- Chemical and Physical Properties
Names and Identifiers
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- 1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-
- 4-chloro-2-(3-chloro-6-iodo-2,4-dimethylphenyl)-1-iodo-3,5-dimethylbenzene
- 823191-68-0
- InChI=1/C16H14Cl2I2/c1-7-5-11(19)13(9(3)15(7)17)14-10(4)16(18)8(2)6-12(14)20/h5-6H,1-4H3
- DTXSID90615965
- ITHAAELMWVBKER-UHFFFAOYSA-
- 3,3'-Dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-1,1'-biphenyl
-
- Inchi: InChI=1S/C16H14Cl2I2/c1-7-5-11(19)13(9(3)15(7)17)14-10(4)16(18)8(2)6-12(14)20/h5-6H,1-4H3
- InChI Key: ITHAAELMWVBKER-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C(=C1Cl)C)C2=C(C=C(C(=C2C)Cl)C)I)I
Computed Properties
- Exact Mass: 529.85620g/mol
- Monoisotopic Mass: 529.85620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 0Ų
1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl- Related Literature
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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5. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
823191-68-0 (1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-) Related Products
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